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Compound of Interest

Compound Name:
7-Bromo-1H-indole-2-carboxylic

acid

Cat. No.: B105360 Get Quote

Essential Safety and Handling Guide for 7-
Bromo-1H-indole-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for handling 7-Bromo-1H-indole-2-carboxylic acid. Adherence to these

guidelines is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
7-Bromo-1H-indole-2-carboxylic acid should be handled as a hazardous substance. Primary

hazards include skin irritation, serious eye irritation, and potential respiratory irritation if inhaled.

[1][2][3] A comprehensive PPE strategy is mandatory to minimize exposure.
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Quantitative Hazard Data Value Source

Melting Point 238-243°C [2]

Boiling Point (Predicted) 470.9 ± 25.0 °C [2]

Flash Point (Predicted) 238.6 ± 23.2 °C [2]

| Required Personal Protective Equipment (PPE) | | :--- | :--- | | Eye and Face Protection |

Chemical splash-resistant safety glasses or goggles with side protection are required. A face

shield may be appropriate for procedures with a high risk of splashing.[1][4] | | Hand Protection

| Chemical-resistant gloves (e.g., nitrile) are mandatory. Double gloving is recommended.[1][4] |

| Respiratory Protection | Work should be conducted in a well-ventilated area, preferably a

chemical fume hood, to avoid dust inhalation.[1][4] If a fume hood is not available or for larger

spills, a NIOSH/MSHA approved respirator is necessary.[4][5] | | Body Protection | A laboratory

coat, long-sleeved shirt, and long pants must be worn to cover all exposed skin.[1][4] | | Foot

Protection | Closed-toe shoes are required.[1] |

Operational Plan: Handling and Storage
Proper handling and storage are crucial to prevent accidental exposure and maintain the

chemical's integrity.

Step-by-Step Handling Procedure:

Preparation: Ensure an eyewash station and safety shower are readily accessible before

handling.[4] All work should be performed in a well-ventilated area, ideally within a chemical

fume hood.[1][4]

Donning PPE: Put on all required PPE as detailed in the table above.

Dispensing: This compound is a solid. Care must be taken to avoid the generation of dust.[4]

Avoid breathing any dust or fumes.[1]

After Handling: Thoroughly wash hands and any exposed skin after handling.[1] Do not eat,

drink, or smoke in the handling area.[1]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents and bases.[6]

Disposal Plan
All waste containing 7-Bromo-1H-indole-2-carboxylic acid must be treated as hazardous

waste.

Waste Type Disposal Container

Solid Waste
Labeled "Hazardous Waste" container for solids

(e.g., contaminated gloves, weigh paper).[5]

Contaminated PPE Labeled "Solid Waste" container.[5]

Disposal Protocol:

Never pour chemical waste down the drain.[5]

Dispose of all waste in accordance with federal, state, and local regulations.[1]

Ensure waste containers are properly labeled and sealed.

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.[5]

Don PPE: Wear a lab coat, safety goggles, and double nitrile gloves at a minimum. For

larger spills of the solid, a respirator is required.[5]

Contain the Spill: Gently cover the solid spill with an absorbent material like sand or

vermiculite.[5]
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Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste

container.[5]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.[5]

Workflow for Safe Handling of 7-Bromo-1H-indole-2-
carboxylic acid

Workflow for Safe Handling of 7-Bromo-1H-indole-2-carboxylic acid

PreparationWork in a well-ventilated area
(fume hood recommended)

Ensure eyewash station and
safety shower are accessible

Don required PPE:
- Safety goggles/face shield

- Nitrile gloves (double)
- Lab coat

- Closed-toe shoes

Dispense carefully,
avoiding dust generation

Wash hands and exposed skin
thoroughly after handling

Store in a cool, dry,
well-ventilated area

Dispose of waste in
labeled hazardous waste containers
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Caption: A flowchart illustrating the procedural steps for the safe handling of 7-Bromo-1H-
indole-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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